Cas no 2164084-26-6 (1-(3-Bromopyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(3-Bromopyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2164084-26-6
• MF: C₁₁H₁₂BrNO₂
• MW: 270.122482299805
• CID: 6065254
• PubChem ID: 165826175
• Update Time: 2025-07-24

1-(3-Bromopyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1926929
• 2164084-26-6
• 1-(3-bromopyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 1-(3-Bromopyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

• Inchi： 1S/C11H12BrNO2/c1-10(2)6-11(10,9(14)15)8-7(12)4-3-5-13-8/h3-5H,6H2,1-2H3,(H,14,15)
• InChI Key： OAFGUKLXRVWOCV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1C1(C(=O)O)CC1(C)C

Computed Properties

• Exact Mass: 269.00514g/mol
• Monoisotopic Mass: 269.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2Ų

Additional information on 1-(3-Bromopyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to 1-(3-Bromopyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2164084-26-6)

1-(3-Bromopyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. With the CAS number 2164084-26-6, this compound represents a fascinating intersection of heterocyclic chemistry and cyclopropane motifs, which are widely recognized for their utility in drug design. The presence of a bromine substituent on the pyridine ring and the rigid cyclopropane core introduces specific reactivity patterns that make this molecule a valuable scaffold for further chemical manipulation and biological evaluation.

The structural framework of 1-(3-Bromopyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid consists of a cyclopropane ring substituted with two methyl groups at the 2-position, linked to a carboxylic acid functional group at the 1-position. This carboxylic acid moiety is further connected to a pyridine ring, which is brominated at the 3-position. This particular arrangement of functional groups creates a molecule with distinct electronic and steric properties, making it an attractive candidate for various synthetic transformations and biological assays.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential as pharmacological agents. The pyridine scaffold, in particular, is a privileged structure in medicinal chemistry due to its prevalence in many bioactive molecules. The bromine atom on the pyridine ring in 1-(3-Bromopyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are essential for constructing more complex molecular architectures.

The cyclopropane ring in this compound adds an additional layer of complexity and interest. Cyclopropanes are known for their high ring strain, which can be exploited to enhance reactivity in various chemical transformations. The presence of two methyl groups at the 2-position of the cyclopropane ring further influences the steric environment around the carboxylic acid group, potentially affecting its interactions with biological targets. This unique combination of structural features makes 1-(3-Bromopyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid a promising candidate for exploring new chemical space in drug discovery.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry due to their ability to modulate biological pathways through unique interactions with target proteins and enzymes. For instance, derivatives of cyclopropanes have been shown to exhibit inhibitory activity against various enzymes involved in inflammatory and infectious diseases. The brominated pyridine moiety in 1-(3-Bromopyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid may also contribute to its potential bioactivity by serving as a recognition element for specific binding sites on biological targets.

The carboxylic acid group at the 1-position of the cyclopropane ring provides another avenue for further chemical modification. This functional group can be readily converted into esters, amides, or other derivatives, which can enhance solubility or improve pharmacokinetic properties. Additionally, the carboxylic acid group can participate in hydrogen bonding interactions, which are crucial for binding affinity and specificity in drug design.

In terms of synthetic applications, 1-(3-Bromopyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid can serve as a key intermediate in the synthesis of more complex molecules. The bromine substituent on the pyridine ring allows for facile introduction of aryl or vinyl groups via cross-coupling reactions, while the carboxylic acid group can be used to link other fragments through amide or ester bond formation. These synthetic strategies are widely employed in drug discovery pipelines to generate libraries of compounds for high-throughput screening.

The rigid cyclopropane core also offers advantages in terms of conformational control, which can be critical for achieving optimal binding interactions with biological targets. By incorporating this motif into drug candidates, chemists can fine-tune steric and electronic properties to improve potency and selectivity. Recent advances in computational chemistry have further facilitated the design of such compounds by allowing researchers to predict binding modes and optimize molecular structures before experimental synthesis.

Moreover, the unique electronic properties of 1-(3-Bromopyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid make it an interesting candidate for exploring new chemical mechanisms in drug action. For example, the combination of electron-withdrawing groups (such as the bromine atom) and electron-rich regions (such as the pyridine ring) can create molecules with dual functionality that modulate multiple biological pathways simultaneously.

In conclusion,1-(3-Bromopyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2164084-26-6) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups—brominated pyridine and rigid cyclopropane core—makes it a versatile scaffold for further chemical exploration and biological evaluation. As interest in heterocyclic compounds continues to grow, molecules like this are likely to play an increasingly important role in the discovery and development of new therapeutic agents.